Cas no 104727-85-7 (3-(oxiran-2-yl)methyloxane)

• Product Name: 3-(oxiran-2-yl)methyloxane
• CAS No: 104727-85-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6567122
• PubChem ID: 13509166
• Update Time: 2025-05-20

3-(oxiran-2-yl)methyloxane Chemical and Physical Properties

Names and Identifiers

• 3-(oxiran-2-yl)methyloxane
• 3-[(oxiran-2-yl)methyl]oxane
• 104727-85-7
• EN300-1835773

• Inchi： 1S/C8H14O2/c1-2-7(5-9-3-1)4-8-6-10-8/h7-8H,1-6H2
• InChI Key： QTCOVWMNKITGNB-UHFFFAOYSA-N
• SMILES： O1CC1CC1COCCC1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(oxiran-2-yl)methyloxane

Professional Introduction to Compound with CAS No. 104727-85-7 and Product Name 3-(oxiran-2-yl)methyloxane

Compound with the CAS number 104727-85-7 and the product name 3-(oxiran-2-yl)methyloxane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of an oxirane ring in its molecular structure imparts distinctive reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The 3-(oxiran-2-yl)methyloxane moiety is particularly noteworthy for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental to the construction of biologically active compounds. This reactivity has been leveraged in recent studies to develop novel methodologies for constructing heterocyclic frameworks, which are prevalent in many therapeutic agents. The compound's versatility makes it an attractive candidate for further exploration in medicinal chemistry.

Recent research has highlighted the utility of 3-(oxiran-2-yl)methyloxane in the synthesis of targeted therapeutics. For instance, studies have demonstrated its role as a key intermediate in the preparation of small-molecule inhibitors that modulate critical biological pathways. These inhibitors have shown promise in preclinical models for treating conditions such as cancer and inflammatory diseases. The oxirane ring's ability to undergo controlled reactions allows for the precise tailoring of molecular properties, enabling the design of compounds with enhanced selectivity and reduced toxicity.

In addition to its pharmaceutical applications, 3-(oxiran-2-yl)methyloxane has been investigated for its potential in materials science. The compound's unique chemical properties make it suitable for use in polymer synthesis, where it can contribute to the development of advanced materials with tailored mechanical and thermal characteristics. This dual functionality—both as a pharmaceutical intermediate and a material science precursor—underscores the compound's broad utility and importance.

The synthesis of 3-(oxiran-2-yl)methyloxane involves well-established organic chemistry techniques, but recent innovations have improved both efficiency and yield. Advances in catalytic methods have enabled more sustainable production processes, reducing waste and energy consumption. These improvements align with the growing emphasis on green chemistry principles within the industry. Furthermore, computational modeling has been instrumental in optimizing reaction conditions, ensuring that synthetic routes are both effective and economically viable.

From a mechanistic standpoint, the reactivity of 3-(oxiran-2-yl)methyloxane is governed by the inherent properties of its oxirane ring. This ring is known for its strained three-membered structure, which makes it highly reactive towards nucleophiles. This characteristic has been exploited in various synthetic strategies, allowing chemists to construct complex molecules with relative ease. Understanding these reaction mechanisms is crucial for maximizing the utility of this compound in both academic research and industrial applications.

The impact of 3-(oxiran-2-yl)methyloxane extends beyond traditional pharmaceuticals into emerging fields such as nanotechnology and biomedicine. Researchers are exploring its potential as a building block for designing novel drug delivery systems, where its structural features can be tailored to enhance payload delivery efficiency. Additionally, its incorporation into biomaterials has shown promise for developing biodegradable scaffolds used in tissue engineering applications.

In conclusion, compound with CAS No. 104727-85-7, known commercially as 3-(oxiran-2-yl)methyloxane, represents a cornerstone in modern chemical research. Its unique structural features and versatile reactivity have positioned it as a pivotal compound in both pharmaceutical development and materials science. As ongoing research continues to uncover new applications and refine synthetic methodologies, the significance of this compound is expected to grow even further, solidifying its role as a cornerstone of innovation in organic chemistry.